Cas no 50343-12-9 (1-(5-chloro-2-hydroxy-3-methylphenyl)ethan-1-one)

• Product Name: 1-(5-chloro-2-hydroxy-3-methylphenyl)ethan-1-one
• CAS No: 50343-12-9
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD16742828
• CID: 365174
• PubChem ID: 13190807
• Update Time: 2025-09-27

1-(5-chloro-2-hydroxy-3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-chloro-2-hydroxy-3-methylphenyl)-
• 1-(5-chloro-2-hydroxy-3-methylphenyl)ethanone
• 50343-12-9
• EN300-202727
• AKOS011655147
• DTXSID50526008
• SCHEMBL10469179
• 2-Acetyl-4-chloro-6-methylphenol
• VDHSOXMNRWSQTC-UHFFFAOYSA-N
• CS-0144567
• Z979488366
• E85111
• 1-(5-Chloro-2-hydroxy-3-methylphenyl)ethan-1-one
• DB-420762
• 1-(5-chloro-2-hydroxy-3-methylphenyl)ethan-1-one

• MDL： MFCD16742828
• Inchi： 1S/C9H9ClO2/c1-5-3-7(10)4-8(6(2)11)9(5)12/h3-4,12H,1-2H3
• InChI Key： VDHSOXMNRWSQTC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C(C)=O)C=1)O

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3